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Compound of Interest

Compound Name: Tenivastatin calcium

Cat. No.: B1250655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tenivastatin, the active acid form of Simvastatin, is a potent inhibitor of 3-hydroxy-3-

methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol

biosynthesis pathway.[1][2] As a member of the statin family, Tenivastatin is a valuable tool in

cardiovascular research and drug development. Its calcium salt form is often used in

experimental settings. This document provides detailed protocols for the preparation, storage,

and handling of Tenivastatin calcium stock solutions using dimethyl sulfoxide (DMSO) as a

solvent, ensuring reproducibility and accuracy in research applications.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of Tenivastatin calcium is

essential for accurate stock solution preparation.
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Property Value Source

Chemical Name

Calcium bis((3R,5R)-7-

[(1S,2S,6R,8S,8aR)-8-(2,2-

dimethylbutanoyloxy)-2,6-

dimethyl-1,2,6,7,8,8a-

hexahydronaphthalen-1-

yl]-3,5-dihydroxyheptanoate)

PubChem

Molecular Formula C₅₀H₇₈CaO₁₂ PubChem

Molecular Weight 911.2 g/mol (anhydrous) PubChem

CAS Number
151006-18-7 (anhydrous),

530112-57-3 (hydrate)
Sigma-Aldrich, LGC Standards

Appearance White to off-white solid USP

Solubility in DMSO Slightly soluble ChemicalBook

Storage (Solid) -20°C LGC Standards

Experimental Protocols
Safety Precautions
Before handling Tenivastatin calcium and DMSO, review the Safety Data Sheet (SDS).

Personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should

be worn at all times. All procedures should be performed in a well-ventilated area or a chemical

fume hood.

Protocol 1: Preparation of a 10 mM Tenivastatin Calcium
Stock Solution in DMSO
This protocol outlines the preparation of a 10 mM stock solution. Due to the reported "slight"

solubility, visual confirmation of complete dissolution is critical. If complete dissolution is not

achieved at this concentration, a lower concentration or the preparation of a saturated solution

followed by dilution (Protocol 2) is recommended.

Materials:
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Tenivastatin Calcium (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile tips

Procedure:

Equilibration: Allow the vial of solid Tenivastatin calcium to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Tenivastatin calcium. For 1 mL of a 10

mM stock solution, weigh 9.112 mg of Tenivastatin calcium (anhydrous).

Dissolution:

Add the weighed Tenivastatin calcium to a sterile vial.

Add the desired volume of anhydrous DMSO (e.g., 1 mL).

Cap the vial tightly.

Vortex the solution thoroughly for several minutes to aid dissolution. Gentle warming (e.g.,

in a 37°C water bath) may be applied if necessary, but be cautious of potential

degradation.

Verification of Dissolution: Visually inspect the solution against a light source to ensure that

all solid particles have dissolved, and the solution is clear.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials to

minimize freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Preparation and Quantification of a
Saturated Tenivastatin Calcium Solution
If a higher concentration is required or if the desired concentration does not fully dissolve,

preparing a saturated stock solution followed by quantification is a reliable alternative.

Procedure:

Preparation of Saturated Solution:

Add a known excess amount of Tenivastatin calcium (e.g., 20 mg) to a known volume of

DMSO (e.g., 1 mL) in a sterile vial.

Vortex or agitate the mixture at room temperature for an extended period (e.g., 2-4 hours)

to ensure equilibrium is reached.

Separation of Solute:

Centrifuge the mixture at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the

undissolved solid.

Collection of Supernatant:

Carefully collect the supernatant, which is the saturated stock solution, without disturbing

the pellet.

Quantification (Recommended):

The concentration of the saturated stock solution should be determined using an

appropriate analytical method, such as High-Performance Liquid Chromatography (HPLC)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1250655?utm_src=pdf-body
https://www.benchchem.com/product/b1250655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


with a standard curve or UV-Vis spectrophotometry if a molar extinction coefficient is

known.

Dilution and Storage:

Based on the determined concentration, dilute the saturated stock solution to the desired

working concentration.

Aliquot and store as described in Protocol 1.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the Tenivastatin calcium stock

solution.

Form
Storage
Temperature

Recommended
Duration

Notes

Solid Compound -20°C
As per manufacturer's

recommendation

Keep in a tightly

sealed container in a

desiccator.

DMSO Stock Solution -20°C or -80°C
Up to 3-6 months at

-80°C

Avoid repeated

freeze-thaw cycles.

Store in small, single-

use aliquots.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for preparing a Tenivastatin calcium stock

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1250655?utm_src=pdf-body
https://www.benchchem.com/product/b1250655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Tenivastatin Calcium Stock Solution Preparation

Preparation

Verification & Storage

Equilibrate Tenivastatin
Calcium to Room Temp

Weigh Compound

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for
Complete Dissolution

Aliquot into
Single-Use Vials

Store at -20°C or -80°C
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Caption: Workflow for preparing Tenivastatin calcium stock solution.
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Signaling Pathway
Tenivastatin inhibits HMG-CoA reductase, a key enzyme in the mevalonate pathway, which is

responsible for cholesterol biosynthesis.

HMG-CoA Reductase Pathway Inhibition by Tenivastatin

Acetyl-CoA

HMG-CoA

HMG-CoA Reductase
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Cholesterol & Other Isoprenoids

Multiple Steps

Tenivastatin
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Click to download full resolution via product page

Caption: Inhibition of the HMG-CoA reductase pathway by Tenivastatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB34715996_EN.htm
https://www.lgcstandards.com/PL/en/Tenivastatin-Calcium-Hydrate/p/TRC-T018425
https://www.benchchem.com/product/b1250655#preparing-tenivastatin-calcium-stock-solution-with-dmso
https://www.benchchem.com/product/b1250655#preparing-tenivastatin-calcium-stock-solution-with-dmso
https://www.benchchem.com/product/b1250655#preparing-tenivastatin-calcium-stock-solution-with-dmso
https://www.benchchem.com/product/b1250655#preparing-tenivastatin-calcium-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1250655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

